1-Benzyl-1H-pyrazole-4-carbonitrile
Overview
Description
1-Benzyl-1H-pyrazole-4-carbonitrile (1-BPCN) is an organic compound belonging to the pyrazole family of compounds. It is an important intermediate in organic synthesis and has been used in the development of drugs and other compounds. 1-BPCN is a colorless solid with a molecular weight of 212.2 g/mol and a melting point of 88-90°C. It is soluble in water and slightly soluble in organic solvents.
Scientific Research Applications
It serves as a key intermediate in the synthesis of 5-amino-1-aryl-1H-pyrazole-4-carbonitriles, which are crucial for applications in crop protection. This synthesis is characterized by high regio-selectivity and is useful for both academic and industrial purposes (Plem, Müller, & Murguía, 2015).
Derivatives of this compound, such as 1,4-bis(3,5-dialkyl-4H-1,2,4-triazol-4-yl)benzene and 5-aryltriaz-1-en-1-yl-1-phenyl-1H-pyrazole-4-carbonitrile, show promising antimicrobial activities (Al‐Azmi & Mahmoud, 2020).
Another study focuses on the crystal structure of 4-benzoyl-1,5-diphenyl-1H-pyrazole-3-carbonitrile, highlighting its transparency across a wide transmission window (300 to 1100 nm), which is potentially useful in UV-visible applications (Korkusuz, Şahin, & Yildirim, 2012).
Novel 1,4-dihydropyrano[2,3-c]pyrazole-5-carbonitrile derivatives have been shown to possess antibacterial activity against Klebsiella pneumonia, suggesting their potential in antimicrobial applications (Mahdi, 2015).
Facile synthetic approaches for new series of pyrazole-4-carbonitrile derivatives have been developed, enabling the synthesis of new substituted pyrazoles, pyrimidines, and condensed azolopyrimidine derivatives, which could have various biological properties (Ali, Ragab, Abdelghafar, & Farag, 2016).
The compound also exhibits strong N-HO and C-HN hydrogen bonds, which are useful in linking molecules into chains along certain axes. This offers a new method for synthesizing pyrazole-3-carbonitrile (Mu, Yang, Jiang, Fu, & Wan, 2012).
Safety and Hazards
The safety information for 1-Benzyl-1H-pyrazole-4-carbonitrile includes several hazard statements: H302, H312, H315, H319, H332, H335 . Precautionary measures include P261, P264, P270, P271, P280, P301+P312, P302+P352, P304+P340, P305+P351+P338, P312, P330, P332+P313, P337+P313, P362, P363, P403+P233, P405, P501 .
Future Directions
The future directions for 1-Benzyl-1H-pyrazole-4-carbonitrile and its derivatives are promising. The compound’s potential for diverse biological applications, including its potent anticancer activity, suggests that it could be further explored in medicinal chemistry . Additionally, the environmentally benign procedure for its synthesis, which yields high product amounts in the absence of base and solvent and in short reaction time, makes it a green and sustainable process .
Properties
IUPAC Name |
1-benzylpyrazole-4-carbonitrile |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H9N3/c12-6-11-7-13-14(9-11)8-10-4-2-1-3-5-10/h1-5,7,9H,8H2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
GCGFLGKRYHSMKU-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)CN2C=C(C=N2)C#N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H9N3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID60559362 |
Source
|
| Record name | 1-Benzyl-1H-pyrazole-4-carbonitrile | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID60559362 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
183.21 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS No. |
121358-86-9 |
Source
|
| Record name | 1-Benzyl-1H-pyrazole-4-carbonitrile | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID60559362 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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